Cas no 1261944-99-3 (5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol)

• Product Name: 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol
• CAS No: 1261944-99-3
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD18314828
• CID: 2765137
• PubChem ID: 53220563
• Update Time: 2025-05-20

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID80685293
• MFCD18314828
• 4'-Formyl-3'-hydroxy-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide
• 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%
• 5-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-2-FORMYLPHENOL
• 1261944-99-3
• 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol

• MDL： MFCD18314828
• Inchi： 1S/C16H15NO3/c1-17(2)16(20)12-5-3-11(4-6-12)13-7-8-14(10-18)15(19)9-13/h3-10,19H,1-2H3
• InChI Key： MSQVNHIQCJVURJ-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol

Comprehensive Overview of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol (CAS No. 1261944-99-3)

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol (CAS No. 1261944-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique formylphenol and dimethylaminocarbonyl functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and fluorescence probes due to its structural adaptability.

The growing interest in CAS No. 1261944-99-3 aligns with the surge in demand for high-performance organic intermediates in the pharmaceutical industry. With the rise of targeted therapy and precision medicine, compounds like 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol are being studied for their ability to modulate specific biological pathways. Its carbonyl and hydroxyl groups provide reactive sites for further derivatization, enabling the creation of novel bioactive molecules. This adaptability has positioned it as a candidate for cancer research and neurodegenerative disease studies, where molecular specificity is critical.

In material science, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol is investigated for its potential in organic electronics and photovoltaic materials. The compound's aromatic backbone and electron-donating dimethylamino group contribute to its charge-transfer properties, which are essential for developing organic light-emitting diodes (OLEDs) and solar cells. As sustainability becomes a global priority, researchers are leveraging such compounds to design eco-friendly materials with enhanced efficiency and reduced environmental impact.

The synthesis and characterization of CAS No. 1261944-99-3 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are paramount for its application in high-value research. Additionally, its stability under various conditions makes it suitable for long-term storage and large-scale production, addressing the needs of industrial and academic laboratories alike.

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In conclusion, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol (CAS No. 1261944-99-3) represents a multifaceted compound with broad applications across scientific disciplines. Its chemical versatility, combined with its relevance to cutting-edge research, underscores its importance in advancing both pharmaceutical and material science fields. As exploration of its properties continues, this compound is poised to play a pivotal role in shaping the future of innovative technologies and therapeutic solutions.